4-N-naphthalen-1-ylpyridine-2,4-diamine

• IUPAC Name: 4-N-naphthalen-1-ylpyridine-2,4-diamine
• InChI: InChI=1S/C15H13N3/c16-15-10-12(8-9-17-15)18-14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H3,16,17,18)
• InChI Key: GZLBTLPOKNIODB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC3=CC(=NC=C3)N
• Molecular Formula: C15H13N3
• Molecular Weight: 235.28 g/mol

Description

4-N-naphthalen-1-ylpyridine-2,4-diamine, also known as ND-646, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. ND-646 has been shown to have inhibitory effects on the enzymatic activity of lysine-specific demethylase 1 (LSD1), an epigenetic regulator that plays a role in various diseases such as cancer and neurodegenerative disorders.

Mechanism of Action

4-N-naphthalen-1-ylpyridine-2,4-diamine exerts its inhibitory effects on LSD1 by binding to the enzyme's active site and preventing it from demethylating histone proteins. This results in an increase in histone methylation, which can lead to changes in gene expression. The inhibition of LSD1 has been shown to have anti-tumor effects by suppressing the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
4-N-naphthalen-1-ylpyridine-2,4-diamine has been shown to have various biochemical and physiological effects. In addition to its anti-tumor effects, 4-N-naphthalen-1-ylpyridine-2,4-diamine has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-N-naphthalen-1-ylpyridine-2,4-diamine has also been shown to improve glucose metabolism in models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-N-naphthalen-1-ylpyridine-2,4-diamine is its potent inhibitory effects on LSD1, which makes it a valuable tool for studying the role of LSD1 in various diseases. However, one limitation of 4-N-naphthalen-1-ylpyridine-2,4-diamine is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 4-N-naphthalen-1-ylpyridine-2,4-diamine. One area of interest is in the development of more potent and selective LSD1 inhibitors based on the structure of 4-N-naphthalen-1-ylpyridine-2,4-diamine. Another area of interest is in the combination of 4-N-naphthalen-1-ylpyridine-2,4-diamine with other therapies for cancer treatment. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-N-naphthalen-1-ylpyridine-2,4-diamine in various disease models.

Synthesis Methods

4-N-naphthalen-1-ylpyridine-2,4-diamine can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the formation of key intermediates through various reactions such as a Suzuki coupling and a Buchwald-Hartwig amination. The final step involves the formation of the pyridine ring through a cyclization reaction.

Scientific Research Applications

4-N-naphthalen-1-ylpyridine-2,4-diamine has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising applications is in the field of cancer research. Studies have shown that 4-N-naphthalen-1-ylpyridine-2,4-diamine has potent anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. 4-N-naphthalen-1-ylpyridine-2,4-diamine has also been shown to sensitize cancer cells to chemotherapy, making it a potential combination therapy for cancer treatment.